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Compound of Interest

Compound Name: Methyl 2-(benzyloxy)propanoate
CAS No.: 53346-03-5
Cat. No.: B2982116
Get Quote
. J

Executive Summary & Immediate Action

Methyl 2-(benzyloxy)propanoate (CAS: 77287-11-7 for S-isomer; 115458-99-6 for R-isomer)
is a chiral ester intermediate used frequently in asymmetric synthesis.[1] While not classified as
an "acutely toxic" P-listed waste by the EPA, it presents specific hazards due to its ester
functionality and benzyl ether moiety.

Core Disposal Directive:
e Primary Stream: High BTU Organic Waste (Incineration).

« Critical Hazard: As a benzyl ether, this compound possesses a latent risk of peroxide
formation upon prolonged storage and air exposure.

¢ Prohibited: Do NOT dispose of down sink drains or via evaporation.

Chemical Profile & Hazard Identification
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Understanding the molecular behavior is the first step to safe disposal. This compound

combines a hydrolyzable ester with an oxidizable ether.

Property

Data

Operational Implication

CAS Number

77287-11-7 (S) / 115458-99-6
(R)

Use for waste manifesting and

inventory tracking.[1]

Molecular Formula

C11H1403

Organic backbone suitable for

thermal destruction.[1]

Physical State

Liquid (Viscous)

Requires leak-proof secondary

containment.[1]

GHS Classification

Warning (Irritant)

PPE must include nitrile gloves

and safety goggles.[1]

Hazard Statements

H302 (Harmful if swallowed)
H315 (Skin Irritant) H319 (Eye

Irritant)

Spill cleanup requires
immediate neutralization of

contact risks.[1]

Flash Point

>110°C (Estimated)

Combustible.[1] Classify as
"Non-RCRA Regulated" unless
mixed with flammable solvents
(DO01).

Pre-Disposal: Handling & Segregation Strategy

Expertise Insight: The presence of the benzyloxy group introduces a stability variable. Benzyl

ethers are generally stable but can form peroxides over years of storage in non-air-tight

containers. Before disposal of old inventory, a peroxide test is a mandatory self-validating

safety step.

Protocol A: Peroxide Validation (For Containers >1 Year Old)

 Visual Inspection: Check for crystal formation around the cap (a sign of severe peroxidation).

If crystals are present, DO NOT OPEN. Contact EHS immediately.

o Test: If liquid is clear, use a starch-iodide strip.
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o Negative:[2] Proceed to Standard Disposal.

o Positive (>100 ppm):[1] Treat with reducing agent (e.g., ferrous sulfate) before adding to

waste drum.

Protocol B: Waste Stream Segregation

Do not mix indiscriminately. Use the following logic to prevent cross-reactivity.

Stream A:
w Halogenated Organic
Liquid Waste ksl il
g q Halogens? No (e.g., EtOAc, Pure)
Physical State? Siieein 3
Waste Source : Non-Halogenated Organic
T

Methyl 2-(benzyloxy)propanoate
Solid Waste Stream C:

(Wipes, Vials) Solid Hazardous Debris

Click to download full resolution via product page

Figure 1: Waste Stream Segregation Logic. Ensure contrast between halogenated and non-
halogenated solvents to meet incinerator specifications.

Detailed Disposal Procedures
Scenario 1: Disposal of Pure/Expired Chemical

Applicable for: Old reagent bottles, surplus inventory.[1]

o Container Selection: Use a High-Density Polyethylene (HDPE) or glass container compatible
with organic solvents.

o Transfer: Pour the liquid into the container. Do not fill >90% to allow for thermal expansion.
e Labeling: Apply a hazardous waste label.
o Constituents: "Methyl 2-(benzyloxy)propanoate, 95%+"[1]

o Hazards: Irritant, Combustible.
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» Manifesting: If the flashpoint is >60°C (140°F), it technically does not meet the RCRA D001
definition. However, best practice dictates managing it as "Non-Regulated Organic Liquid"
sent for fuel blending/incineration.

Scenario 2: Disposal of Reaction Mixtures

Applicable for: Crude reaction mixtures, mother liquors.[1][3]
¢ Quenching: Ensure no active reagents (e.g., hydrides, strong acids) remain in the mixture.
e Solvent Compatibility:

o If dissolved in Dichloromethane (DCM): Dispose in Halogenated Waste.

o If dissolved in Ethyl Acetate/Hexanes: Dispose in Non-Halogenated Waste.

e pH Check: Ensure the waste stream is pH 5-9. Strong acids/bases can catalyze the
hydrolysis of the ester, potentially heating the waste drum. Neutralize if necessary.

Emergency Spill Response Protocol

Trustworthiness: This protocol relies on the principle of containment followed by neutralization.
Immediate Actions:

o Evacuate: Clear the immediate area of non-essential personnel.

o PPE Up: Don nitrile gloves (double layer recommended), lab coat, and safety goggles.

» Ventilate: Open fume hoods or local exhaust.

Cleanup Workflow:
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Spill Detected

Volume Assessment

Major (>100 mL)

Minor (<100 mL)

Contact EHS

‘After EHS Approval

Apply Inert Absorbent
(Vermiculite/Sand)

Collect into

Sealed Bag/Bucket

Wash Surface with
Soap & Water
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Figure 2: Spill Response Decision Matrix. Prioritize EHS contact for large spills to ensure
ventilation adequacy.

Regulatory Compliance & Codes
e US EPA (RCRA):

o P-List/U-List: Not listed.

o Characteristic Waste: Likely D001 (Ignitable) if mixed with flammable solvents. If pure and
FP >60°C, it is not D001 but must still be treated as chemical waste.

o European Waste Catalogue (EWC):

o Code: 07 01 04* (Other organic solvents, washing liquids and mother liquors).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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